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Compound of Interest

Compound Name: Benzalphthalide

Cat. No.: B177156 Get Quote

Physical Properties of Benzalphthalide: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of

Benzalphthalide (CAS 575-61-1), a versatile intermediate in organic synthesis with

applications in the production of dyes, pharmaceuticals, and polymers.[1] This document

outlines its melting point and solubility characteristics, supported by detailed experimental

protocols for their determination.

Core Physical Properties
Benzalphthalide is a yellow crystalline powder at room temperature.[1] Its key physical

properties are summarized below.
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Property Value Source(s)

Molecular Formula C₁₅H₁₀O₂ [1][2]

Molecular Weight 222.24 g/mol [1][2]

Appearance Yellow crystalline powder [1]

Melting Point 99-102 °C (lit.) [1][2][3][4]

Solubility

Described as having excellent

solubility in a wide range of

solvents.[1] Quantitative data

is not readily available in the

reviewed literature. For UV-Vis

spectral analysis, anhydrous

ethanol is a recommended

solvent.[5]

-

Experimental Protocols
The following sections detail the standard methodologies for determining the melting point and

solubility of a solid organic compound like Benzalphthalide.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity.[6] Pure compounds

typically exhibit a sharp melting range of 0.5-1.0 °C.[7] The presence of impurities generally

leads to a depression and broadening of the melting point range.[6][7] The capillary tube

method is a standard procedure for this determination.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle
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Spatula

Thermometer

Procedure:

Sample Preparation: A small amount of dry Benzalphthalide is finely powdered using a

mortar and pestle.[8][9]

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the sample into the sealed end, aiming

for a sample height of 1-2 mm.[7][8][9]

Measurement:

The loaded capillary tube is placed in the heating block of the melting point apparatus

alongside a calibrated thermometer.[7]

The sample is heated rapidly to a temperature approximately 20 °C below the expected

melting point (around 80 °C for Benzalphthalide).[8]

The heating rate is then reduced to a slow and steady increase (1-2 °C per minute) to

ensure thermal equilibrium.[8]

Data Recording: Two temperatures are recorded:

T₁: The temperature at which the first drop of liquid appears.[7][9]

T₂: The temperature at which the entire sample has completely melted into a clear liquid.

[7][9]

The melting point is reported as the range T₁ - T₂.

Mixed Melting Point Technique for Identity Confirmation: To confirm the identity of an unknown

sample suspected to be Benzalphthalide, a mixed melting point determination can be

performed. A small amount of the unknown is mixed with a known, pure sample of

Benzalphthalide. If the melting point of the mixture remains sharp and within the known range
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for Benzalphthalide, the unknown's identity is confirmed.[6] A depression or broadening of the

melting range would indicate that the unknown is a different substance.[6]

Solubility Determination
While specific quantitative solubility data for Benzalphthalide is not widely published, its

solubility can be determined experimentally. The general approach involves attempting to

dissolve the compound in various solvents and quantifying the concentration of the resulting

saturated solution.

Qualitative Assessment: A simple visual method can be used for a preliminary assessment.

Procedure:

A small, known amount of Benzalphthalide is added to a test tube containing a known

volume of a specific solvent (e.g., ethanol, acetone, water, dimethyl sulfoxide (DMSO)).

The mixture is agitated (e.g., by vortexing) at a controlled temperature.[10][11]

If the solid dissolves completely, more solute is added until a saturated solution with excess

solid is formed.

The compound is deemed soluble, sparingly soluble, or insoluble based on visual

observation.[10]

Quantitative Assessment (High-Throughput Screening Method): Modern methods allow for a

more precise and higher throughput determination of aqueous solubility, often starting from a

DMSO stock solution.

Materials:

Benzalphthalide

DMSO

Aqueous buffer solution (e.g., phosphate-buffered saline, PBS)

96-well filter plates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b177156?utm_src=pdf-body
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://www.benchchem.com/product/b177156?utm_src=pdf-body
https://www.benchchem.com/product/b177156?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/methods/acutetox/invidocs/phiiiprot/solphiii.pdf
https://jeodpp.jrc.ec.europa.eu/ftp/jrc-opendata/EURL-ECVAM/datasets/ThyroidMethods/2a/Method%202a_SOP_Solubility_Part%201-2_JRC132976.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/methods/acutetox/invidocs/phiiiprot/solphiii.pdf
https://www.benchchem.com/product/b177156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


96-well collection plates

UV/Vis spectrophotometer or HPLC

Procedure:

Stock Solution Preparation: A concentrated stock solution of Benzalphthalide is prepared in

DMSO (e.g., 10 mM).[12]

Solution Preparation: An aliquot of the DMSO stock is added to the aqueous buffer in each

well of a 96-well filter plate to achieve the desired final concentration (e.g., 500 µM).[12]

Equilibration: The plate is covered and agitated for a set period (e.g., 1.5-2 hours) at room

temperature to allow the solution to reach equilibrium.[12]

Separation: The filtrate, containing the dissolved compound, is separated from any

undissolved precipitate by vacuum filtration into a 96-well collection plate.[12]

Quantification: The concentration of Benzalphthalide in the filtrate is determined using a

suitable analytical method.

UV/Vis Spectroscopy: A standard calibration curve is generated. The absorbance of the

filtrate is measured, and the concentration is calculated from the curve.[12][13]

LC-MS/HPLC: This method is preferred for compounds with low UV absorbance or lower

purity and provides a more sensitive quantification.[12]

Logical Workflows
The following diagrams illustrate the logical workflows for the experimental determination of the

physical properties of Benzalphthalide.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Quantitative Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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